Cas no 59870-72-3 (3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium)

3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium structure
59870-72-3 structure
Product name:3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium
CAS No:59870-72-3
MF:C21H22NO4
MW:352.4036860466
CID:2068150
PubChem ID:5316439

3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydro-isoquino[3,2-a]isoquinolinylium
    • Dehydro-corybulbine
    • Dehydrocorybulbin
    • dehydrocorybulbine
    • 2,9,10-trimethoxy-13-methyl-6,7-dihydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-3-one
    • 2,9,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-3-ol
    • SCHEMBL16804538
    • BDBM50030258
    • 3-Hydroxy-2,9,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium
    • DTXSID301045755
    • 59870-72-3
    • 2,9,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino(2,1-b)isoquinolin-7-ium-3-ol
    • Q15634034
    • 2,9,10-trimethoxy-13-methyl-6,7-dihydro-5H-isoquinolino(2,1-b)isoquinolin-7-ium-3-one
    • CHEMBL3343658
    • Dehydrocorybulbine chloride
    • JCA87072
    • Inchi: InChI=1S/C21H21NO4/c1-12-14-5-6-18(24-2)21(26-4)16(14)11-22-8-7-13-9-17(23)19(25-3)10-15(13)20(12)22/h5-6,9-11H,7-8H2,1-4H3/p+1
    • InChI Key: XWCVASCMRTXXRY-UHFFFAOYSA-O
    • SMILES: COc1cc-2c(CC[n+]3cc4c(OC)c(OC)ccc4c(C)c-23)cc1O

Computed Properties

  • Exact Mass: 352.15488318g/mol
  • Monoisotopic Mass: 352.15488318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.8Ų

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